Cas no 2171929-31-8 (2-5-(oxolan-3-yl)-1-propyl-1H-1,2,3-triazol-4-ylacetamide)

• Product Name: 2-5-(oxolan-3-yl)-1-propyl-1H-1,2,3-triazol-4-ylacetamide
• CAS No: 2171929-31-8
• MF: C₁₁H₁₈N₄O₂
• MW: 238.286221981049
• CID: 5567481
• PubChem ID: 165593457
• Update Time: 2025-10-28

2-5-(oxolan-3-yl)-1-propyl-1H-1,2,3-triazol-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2171929-31-8
• 2-[5-(oxolan-3-yl)-1-propyl-1H-1,2,3-triazol-4-yl]acetamide
• EN300-1597664
• 2-5-(oxolan-3-yl)-1-propyl-1H-1,2,3-triazol-4-ylacetamide

• Inchi： 1S/C11H18N4O2/c1-2-4-15-11(8-3-5-17-7-8)9(13-14-15)6-10(12)16/h8H,2-7H2,1H3,(H2,12,16)
• InChI Key： KNWAGGCJKDDGAS-UHFFFAOYSA-N
• SMILES： O1CCC(C1)C1=C(CC(N)=O)N=NN1CCC

Computed Properties

• Exact Mass: 238.14297583g/mol
• Monoisotopic Mass: 238.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 83Ų

Additional information on 2-5-(oxolan-3-yl)-1-propyl-1H-1,2,3-triazol-4-ylacetamide

Compound CAS No 2171929-31-8: 2-(5-(Oxolan-3-yl)-1-propyl-1H-1,2,3-triazol-4-yl)acetamide

The compound CAS No 2171929-31-8, also known as 2-(5-(Oxolan-3-yl)-1-propyl-1H-1,2,3-triazol-4-yl)acetamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a triazole ring system and an acetamide group, making it a valuable component in the development of advanced materials and bioactive compounds.

Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry due to their ability to form stable hydrogen bonds and exhibit diverse pharmacological properties. The presence of the oxolan ring (a cyclic ether) further enhances the molecule's versatility, enabling it to participate in various chemical reactions and interactions. This makes CAS No 2171929-31-8 a promising candidate for use in drug delivery systems and as a building block for more complex molecular architectures.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the triazole ring through a click reaction and the subsequent functionalization of the molecule with the oxolan group. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for both laboratory research and industrial applications.

In terms of applications, CAS No 2171929-31-8 has shown potential in the field of drug delivery systems. Its ability to form stable complexes with various biomolecules makes it an ideal candidate for targeted drug delivery. Additionally, the compound has been explored for its role in enhancing the solubility and bioavailability of poorly soluble drugs, which is a critical challenge in pharmaceutical development.

Recent advancements in computational chemistry have also provided deeper insights into the molecular properties of this compound. For instance, molecular docking studies have revealed that CAS No 2171929-31-8 can bind effectively to specific protein targets, suggesting its potential as a lead compound for drug discovery. Furthermore, its stability under physiological conditions makes it a promising candidate for long-term therapeutic applications.

The integration of triazole-based compounds into materials science has also opened new avenues for research. For example, the use of CAS No 2171929-31-8 as a cross-linking agent in polymer networks has been investigated, demonstrating its ability to enhance the mechanical properties of materials. This dual functionality—combining pharmaceutical and material science applications—underscores the compound's versatility and broad applicability.

Looking ahead, researchers are exploring ways to further modify this compound to enhance its specific properties. For instance, substituting different groups on the triazole ring or modifying the oxolan moiety could lead to new derivatives with even greater functionality. Such innovations could pave the way for novel applications in fields ranging from diagnostics to advanced materials.

In conclusion, CAS No 2171929-31-8, or 2-(5-(Oxolan-3-yl)-1-propyl-1H-1,2,3-triazol